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Compound of Interest

Compound Name: 1-Acetylpiperazine

Cat. No.: B087704

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Acetylpiperazine, identified by CAS number 13889-98-0, is a derivative of piperazine, a six-
membered heterocyclic compound containing two nitrogen atoms at opposite positions. This
compound serves as a crucial building block in organic synthesis, particularly in the
pharmaceutical industry. Its utility is most prominent as a key intermediate in the development
of various therapeutic agents, including psychoactive drugs, antihistamines, and notably,
acetylcholinesterase inhibitors for the management of neurodegenerative diseases such as
Alzheimer's disease. This guide provides a comprehensive overview of the chemical
properties, safety data, and synthetic applications of 1-Acetylpiperazine, with a focus on its
role in the synthesis of acetylcholinesterase inhibitors.

Chemical and Physical Properties

1-Acetylpiperazine is a white to off-white crystalline solid or a clear, light yellow liquid after
melting. It is hygroscopic and should be stored accordingly.[1][2]
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Property Value References
Molecular Formula CeH12N20 [3]
Molecular Weight 128.17 g/mol [3]
Clear light yellow liquid after
Appearance melting; White to off-white [11[2]
crystalline powder
Melting Point 31-34 °C [1]
Boiling Point 127-130 °C @ 8 mmHg [3][4]
Flash Point 113 °C (closed cup)
Soluble in methanol (1 g/10
Solubility mL) and water (210 g/L at [1]
20°C).
PKDPUENCROCRCH-
InChl Key
UHFFFAOYSA-N
SMILES CC(=O)N1CCNCcC1
CAS Number 13889-98-0 [3]
EC Number 237-659-0

Safety and Handling

1-Acetylpiperazine is classified as a hazardous substance and requires careful handling in a
laboratory setting.

Hazard Identification
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Hazard Class GHS Classification  Signal Word Hazard Statements
o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Danger/Warning
swallowed.
Skin ) H315: Causes skin
) o Category 2 Danger/Warning S
Corrosion/Irritation irritation.
H318: Causes serious
Serious Eye ) eye damage. H319:
o Category 1/2A Danger/Warning )
Damage/Eye Irritation Causes serious eye
irritation.
Specific Target Organ ) H335: May cause
o Category 3 Danger/Warning ) o
Toxicity respiratory irritation.

References for all hazard data:[5]

Precautionary Measures and Personal Protective
Equipment (PPE)

« Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fume, gas, mist,
vapors, or spray. Use only in a well-ventilated area. Wash hands thoroughly after handling.[2]

[6]

o Storage: Keep container tightly closed in a dry and well-ventilated place. Store under an inert
gas as the compound is hygroscopic.[2][7]

» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear protective gloves and clothing.

o Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate.

First Aid Measures

» After Inhalation: Move person into fresh air. If not breathing, give artificial respiration.
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» After Skin Contact: Wash off with soap and plenty of water.

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

For all first aid measures, seek medical attention.[6]

Experimental Protocols: Synthesis of Bioactive
Molecules

1-Acetylpiperazine is a versatile intermediate. Below are examples of its application in the
synthesis of bioactive compounds.

Synthesis of 2-(4-acetylpiperazin-1-yl)quinoxaline

This protocol describes the synthesis of a quinoxaline derivative, a class of compounds with a
wide range of biological activities.

Experimental Workflow:
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Reactants

2-chloroquinoxaline 1-Acetylpiperazine Gotassium Carbonata Dioxane/Water (9:1)

Reaction Conditions

\J Y
Geat at 105 °C in a sealed tube for 3 hours)‘

Cool to room temperature

Work-up and Purification

Gilter the crude mixturej

(Dissolve solid in ethyl acetate and wash with brine)

Gry organic layer over sodium sulfata

[Evaporate solvent under reduced pressura

Gurify by flash chromatographa

Final Broduct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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13889-98-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087704#cas-number-13889-98-0-properties-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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